Cas no 151389-58-1 (Phenol,2,6-difluoro-4-mercapto-)

• Product Name: Phenol,2,6-difluoro-4-mercapto-
• CAS No: 151389-58-1
• MF: C₆H₄F₂OS
• MW: 162.157167434692
• CID: 99552
• PubChem ID: 11819348
• Update Time: 2025-04-18

Phenol,2,6-difluoro-4-mercapto- Chemical and Physical Properties

Names and Identifiers

• Phenol,2,6-difluoro-4-mercapto-
• Phenol, 2,6-difluoro-4-mercapto- (9CI)
• SCHEMBL18377357
• 2,6-Difluoro-4-sulfanylphenol
• Phenol, 2,6-difluoro-4-mercapto-
• 151389-58-1
• 2,6-difluoro-p-mercaptophenol
• DB-277396

• Inchi： 1S/C6H4F2OS/c7-4-1-3(10)2-5(8)6(4)9/h1-2,9-10H
• InChI Key： SPHQYNGPMMUHGX-UHFFFAOYSA-N
• SMILES： SC1C=C(C(=C(C=1)F)O)F

Computed Properties

• Exact Mass: 161.99512
• Monoisotopic Mass: 161.99509224g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 21.2Ų

Experimental Properties

• PSA: 20.23